Cas no 944899-48-3 (6-Bromo-3,4-dihydro-2H-1-benzopyran-3-one)

• Product Name: 6-Bromo-3,4-dihydro-2H-1-benzopyran-3-one
• CAS No: 944899-48-3
• MF: C₉H₇BrO₂
• MW: 227.054682016373
• CID: 1037239
• PubChem ID: 58466622
• Update Time: 2025-04-20

6-Bromo-3,4-dihydro-2H-1-benzopyran-3-one Chemical and Physical Properties

Names and Identifiers

• 6-Bromochroman-3-one
• 6-Bromo-3-chromanone
• EN300-3006002
• D76117
• 6-bromo-4H-chromen-3-one
• AKOS016008863
• SY320262
• DTXSID60729301
• AB56614
• 944899-48-3
• 6-BROMO-3,4-DIHYDRO-2H-1-BENZOPYRAN-3-ONE
• VBRRRWJGQGGHLP-UHFFFAOYSA-N
• 6-BROMO-2H-1-BENZOPYRAN-3(4H)-ONE
• CS-0100344
• SCHEMBL1758974
• Z1269182618
• MFCD10696151
• DB-369217
• 6-Bromo-3,4-dihydro-2H-1-benzopyran-3-one

• MDL： MFCD10696151
• Inchi： 1S/C9H7BrO2/c10-7-1-2-9-6(3-7)4-8(11)5-12-9/h1-3H,4-5H2
• InChI Key： VBRRRWJGQGGHLP-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CC(CO2)=O

Computed Properties

• Exact Mass: 225.96294g/mol
• Monoisotopic Mass: 225.96294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans